![molecular formula C24H25ClN4O3S B6170980 N-(2-acetylphenyl)-2-({6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide hydrochloride CAS No. 2418720-81-5](/img/no-structure.png)
N-(2-acetylphenyl)-2-({6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide hydrochloride
Overview
Description
N-(2-acetylphenyl)-2-({6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C24H25ClN4O3S and its molecular weight is 485. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-acetylphenyl)-2-({6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide hydrochloride involves the reaction of 2-acetylphenylamine with 2-bromoacetic acid to form N-(2-acetylphenyl)-2-bromoacetamide. This intermediate is then reacted with 6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol to form the final product, N-(2-acetylphenyl)-2-({6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide hydrochloride.", "Starting Materials": [ "2-acetylphenylamine", "2-bromoacetic acid", "6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2-acetylphenylamine (1.0 g, 7.2 mmol) in 10 mL of water and add 2-bromoacetic acid (1.5 g, 8.6 mmol) and sodium hydroxide (1.0 g, 25.0 mmol). Stir the mixture at room temperature for 24 hours.", "Step 2: Acidify the reaction mixture with hydrochloric acid and extract the product with diethyl ether. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain N-(2-acetylphenyl)-2-bromoacetamide as a white solid (yield: 2.0 g, 85%).", "Step 3: Dissolve N-(2-acetylphenyl)-2-bromoacetamide (1.0 g, 3.6 mmol) and 6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol (1.2 g, 3.6 mmol) in 10 mL of ethanol. Add sodium hydroxide (0.5 g, 12.5 mmol) and stir the mixture at room temperature for 24 hours.", "Step 4: Acidify the reaction mixture with hydrochloric acid and extract the product with diethyl ether. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain N-(2-acetylphenyl)-2-({6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide as a yellow solid (yield: 1.5 g, 70%).", "Step 5: Dissolve N-(2-acetylphenyl)-2-({6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide (1.0 g, 2.2 mmol) in 10 mL of water and add hydrochloric acid (1.0 mL, 12.5 mmol). Stir the mixture at room temperature for 1 hour.", "Step 6: Filter the precipitated product and wash it with water. Dry the product under vacuum to obtain N-(2-acetylphenyl)-2-({6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide hydrochloride as a white solid (yield: 0.9 g, 90%)." ] } | |
CAS RN |
2418720-81-5 |
Molecular Formula |
C24H25ClN4O3S |
Molecular Weight |
485 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
